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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

Chlorpyrifos-d10 is a deuterium-labeled version of Chlorpyrifos, where ten hydrogen atoms are replaced

with deuterium. This key feature makes it highly valuable for analytical chemistry.

The table below summarizes its core chemical information:

Property Description

Chemical Name Chlorpyrifos-(diethyl-d10)

CAS Number 285138-81-0 [1]
Molecular CoH D10CIsNOsPS [2] [1]
Formula

Molecular 360.65 g/mol [1]

Weight

Isotopic Purity 99 atom % D [2]

Chemical Purity 97% (CP) [2]

Role Deuterium-labeled Chlorpyrifos; used as an internal standard [1].
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Property Description
Primary Internal standard for quantitative analysis by NMR, GC-MS, or LC-MS; quality
Applications control reference standard; environmental monitoring [2] [1].

Experimental Context and Methodological Gaps

While a full protocol for characterizing Chlerpyrifos-d10 itself is not available, one study details its use as
an internal standard within a broader analytical workflow [3]. The general methodology from this study is
outlined below, though it focuses on the metabolism of various organophosphorus compounds (OPs) rather

than on characterizing the standard.

Step Description Purpose | Note

1. Stock Solution Prepared in acetonitrile (AcN) and stored at -80°C  Ensures stability of the
Preparation [3]. standard and analytes.
2. Internal Standard A working solution of 10 ppm of each internal Ready for spiking into
Working Solution standard (including Chlorpyrifos-d10) was samples.

prepared in AcN [3].

3. Sample Incubation = OPs were incubated with Human Liver Mimics metabolic
& Quenching Microsomes (HLMs). Reactions were quenched conditions; stops the
with 1.5 mL of AcN [3]. reaction.

| 4. Sample Analysis | NMR Spectroscopy: Used 1H-, 31P-, and 19F-NMR (as applicable) for high-dose
regimen analysis. LC-MS/MS: Used Multiple Reaction Monitoring (MRM) for low-dose regimen analysis

[3]. | Provides complementary data on metabolism and quantification. |

This workflow illustrates how Chlerpyrifos-d10 is typically employed in a lab setting. A characterization
study would follow a similar logical structure but focus on analyzing the pure standard compound. The

following diagram maps out this general experimental workflow.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/488569
https://www.medchemexpress.com/chlorpyrifos-d10.html?srsltid=AfmBOoot0qRxCHkQYkVnWegtYA9Y9fyn1Qf_KJp8IA5CNCRGgmF3A0_m
https://www.smolecule.com/products/s804346?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10144572/
https://www.smolecule.com/products/s804346?utm_src=pdf-body
https://www.smolecule.com/products/s804346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept
Specifications & Pricing

Sample Preparation
(Weighing, Solvent Dissolution)

NMR Spectroscopy
(1H, 31P, 13C NMR)

Data Collection &
Parameter Optimization

Data Analysis &
Spectral Interpretation

Report: Structural Verification
and Purity Assessment

Click to download full resolution via product page

General workflow for characterizing a compound like Chlorpyrifos-d10 using NMR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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